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Related Peptide-pNA Substrates

Although the synthesis protocol for your target compound is not available, the table below summarizes

information on several closely related peptide-p-nitroanilide (pNA) substrates found in the literature. These

examples illustrate the common research context for such compounds.

Compound Name
CAS
Number

Molecular
Formula

Molecular
Weight

Primary Research Application

Suc-Ala-Ala-Pro-
Leu-pNA [1]

70968-
04-6

C27H38N6O9 590.625 Substrate for human pancreatic
elastase 2 [1].

Suc-Ala-Glu-Pro-
Phe-pNA [2]

128802-
76-6

C32H38N6O11 682.69 Chromogenic substrate for
studying protease activity and

specificity [2].

N-succinyl-Ala-
Ala-Pro-Val-pNA
[3]

N/A N/A N/A Chromogenic substrate for the

detection of Human Neutrophil
Elastase (HNE) [3].

suc-Ala-Ala-Pro-
Ala-pNA [3]

N/A N/A N/A Chromogenic substrate for the
detection of Human Neutrophil

Elastase (HNE) [3].
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General Workflow for Peptide-pNA Synthesis

Based on the common use of these compounds, the synthesis of a chromogenic peptide substrate like Suc-

Ala-Ala-Pro-Gly-pNA typically follows a multi-step solid-phase or solution-phase peptide synthesis

approach. The following diagram outlines the general logical workflow.
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Start: Synthesis Planning

Solid-Phase Peptide
Synthesis (SPPS)

1. Resin Deprotection

2. Couple Amino Acids
(Sequence: Gly, Pro, Ala, Ala)

3. N-terminal Capping
with Succinic Anhydride

Cleave Crude Peptide
from Resin

Couple p-nitroaniline
(pNA) to C-terminus

Purification
(e.g., HPLC)

Analysis & Validation
(MS, NMR, HPLC)

Final Product:
Suc-Ala-Ala-Pro-Gly-pNA
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General workflow for synthesizing a peptide-pNA chromogenic substrate.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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